Cas no 101513-75-1 (Benzenemethanol, 3,5-dichloro-2,4-difluoro-)

• Product Name: Benzenemethanol, 3,5-dichloro-2,4-difluoro-
• CAS No: 101513-75-1
• MF: C₇H₄Cl₂F₂O
• MW: 213.008867263794
• MDL: MFCD31009241
• CID: 3555623
• PubChem ID: 13565022
• Update Time: 2025-05-23

Benzenemethanol, 3,5-dichloro-2,4-difluoro- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 3,5-dichloro-2,4-difluoro-
• 101513-75-1
• SCHEMBL8724897
• MFCD31009241
• 3,5-Dichloro-2,4-difluorobenzyl alcohol
• (3,5-dichloro-2,4-difluorophenyl)methanol

• MDL： MFCD31009241
• Inchi： 1S/C7H4Cl2F2O/c8-4-1-3(2-12)6(10)5(9)7(4)11/h1,12H,2H2
• InChI Key： BZADMNJXTHWBPT-UHFFFAOYSA-N
• SMILES： C1(CO)=CC(Cl)=C(F)C(Cl)=C1F

Computed Properties

• Exact Mass: 211.960726g/mol
• Monoisotopic Mass: 211.960726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 213.01g/mol
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2Ų

Additional information on Benzenemethanol, 3,5-dichloro-2,4-difluoro-

Benzenemethanol, 3,5-dichloro-2,4-difluoro- (CAS No. 101513-75-1)

Benzenemethanol, 3,5-dichloro-2,4-difluoro- (CAS No. 101513-75-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique substitution pattern on the benzene ring, exhibits a range of properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The molecular structure of Benzenemethanol, 3,5-dichloro-2,4-difluoro- consists of a benzene ring with two chlorine atoms at the 3 and 5 positions and two fluorine atoms at the 2 and 4 positions. The presence of these halogen substituents imparts significant electronic and steric effects, influencing the compound's reactivity and stability. The hydroxymethyl group attached to the benzene ring further enhances its utility as a building block in organic synthesis.

Recent studies have highlighted the potential of Benzenemethanol, 3,5-dichloro-2,4-difluoro- in the development of novel drugs. For instance, researchers at the University of California have explored its use as a precursor in the synthesis of antiviral agents. The unique substitution pattern allows for the fine-tuning of molecular properties, which is crucial for optimizing drug efficacy and reducing side effects.

In addition to its applications in medicinal chemistry, Benzenemethanol, 3,5-dichloro-2,4-difluoro- has shown promise in the field of agrochemicals. A study published in the Journal of Agricultural and Food Chemistry demonstrated that this compound can be used to synthesize herbicides with improved selectivity and reduced environmental impact. The ability to tailor the chemical structure through strategic substitution has opened new avenues for developing more sustainable agricultural practices.

The synthesis of Benzenemethanol, 3,5-dichloro-2,4-difluoro- typically involves multi-step processes that require precise control over reaction conditions. One common approach is to start with a substituted benzene derivative and introduce the halogen substituents through electrophilic aromatic substitution reactions. The final step involves the introduction of the hydroxymethyl group via a nucleophilic substitution or reduction reaction.

The physical properties of Benzenemethanol, 3,5-dichloro-2,4-difluoro-, such as its melting point and solubility in various solvents, are important considerations for its use in laboratory settings and industrial applications. Its low toxicity and stability under standard conditions make it a preferred choice for researchers working on complex organic syntheses.

In conclusion, Benzenemethanol, 3,5-dichloro-2,4-difluoro- (CAS No. 101513-75-1) is a valuable compound with a wide range of applications in medicinal chemistry and agrochemical research. Its unique molecular structure provides a platform for developing innovative solutions to pressing challenges in these fields. As ongoing research continues to uncover new possibilities, this compound is likely to play an increasingly important role in advancing scientific knowledge and practical applications.